Cas no 773127-20-1 (2,2-Difluoro-1-phenylethanamine hydrochloride)

• Product name: 2,2-Difluoro-1-phenylethanamine hydrochloride
• CAS No: 773127-20-1
• MF: C₈H₉F₂N
• MW: 157.16056895256
• MDL: MFCD18249857
• CID: 2196241
• PubChem ID: 45282641

2,2-Difluoro-1-phenylethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-1-phenylethanamine
• EN300-222010
• 2,2-bis(fluoranyl)-1-phenyl-ethanamine
• 2,2-Difluoro-1-phenylethan-1-amine
• DTXSID50669909
• CS-0306404
• alpha-difluoromethylbenzylamine
• CHEMBL4540688
• SCHEMBL146736
• 2,2-Ddifluoro-1-phenylethanamine
• 773127-20-1
• AKOS024051045
• A839036
• G88381
• 2,2-Difluoro-1-phenylethanamine hydrochloride

• MDL： MFCD18249857
• Inchi： InChI=1S/C8H9F2N/c9-8(10)7(11)6-4-2-1-3-5-6/h1-5,7-8H,11H2
• InChI Key： DYKGDAUEEKXLNO-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 157.07
• Monoisotopic Mass: 157.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 1.7

Additional information on 2,2-Difluoro-1-phenylethanamine hydrochloride

Comprehensive Overview of 2,2-Difluoro-1-phenylethanamine hydrochloride (CAS No. 773127-20-1)

2,2-Difluoro-1-phenylethanamine hydrochloride (CAS No. 773127-20-1) is a fluorinated organic compound with significant applications in pharmaceutical and chemical research. This compound, characterized by its difluoro substitution and phenylethanamine backbone, has garnered attention due to its unique structural properties and potential utility in drug discovery. Researchers and industry professionals frequently search for terms like "2,2-Difluoro-1-phenylethanamine synthesis", "CAS 773127-20-1 applications", and "fluorinated amine derivatives", reflecting its relevance in modern chemistry.

The compound's molecular structure features a phenyl ring attached to an ethanamine chain, with two fluorine atoms at the 2-position. This configuration enhances its stability and reactivity, making it a valuable intermediate in the synthesis of bioactive molecules. Recent trends in green chemistry and sustainable synthesis have spurred interest in fluorinated compounds like 2,2-Difluoro-1-phenylethanamine hydrochloride, as they often exhibit improved metabolic stability and bioavailability compared to non-fluorinated analogs.

In the context of drug development, 2,2-Difluoro-1-phenylethanamine hydrochloride is explored for its potential role in modulating neurotransmitter systems. Searches for "fluorinated amines in CNS drugs" and "phenylethanamine derivatives pharmacology" highlight its connection to central nervous system (CNS) research. The compound's ability to cross the blood-brain barrier, combined with its fluorine-mediated electronic effects, makes it a candidate for designing novel therapeutic agents.

From a synthetic perspective, 2,2-Difluoro-1-phenylethanamine hydrochloride is often prepared via nucleophilic substitution or reductive amination routes. Queries such as "optimized synthesis of difluorophenylethanamine" and "CAS 773127-20-1 purification methods" are common among chemists seeking efficient protocols. The hydrochloride salt form improves solubility and handling, addressing practical challenges in laboratory settings.

The compound's physicochemical properties, including its melting point, solubility profile, and spectroscopic data, are critical for quality control and formulation. Analytical techniques like NMR, HPLC, and mass spectrometry are routinely employed to characterize 2,2-Difluoro-1-phenylethanamine hydrochloride, ensuring compliance with industry standards. Researchers often inquire about "CAS 773127-20-1 spectral analysis" or "difluoro compound characterization" to refine their workflows.

Beyond pharmaceuticals, 2,2-Difluoro-1-phenylethanamine hydrochloride finds niche applications in material science and agrochemicals. Its fluorine atoms contribute to enhanced thermal stability and resistance to degradation, aligning with the growing demand for high-performance materials. Keywords like "fluorinated amines in coatings" and "CAS 773127-20-1 industrial uses" underscore its versatility.

Safety and regulatory considerations are paramount when handling 2,2-Difluoro-1-phenylethanamine hydrochloride. While not classified as hazardous under standard guidelines, proper personal protective equipment (PPE) and ventilation are recommended during laboratory use. Searches for "safe handling of fluorinated amines" and "CAS 773127-20-1 SDS" reflect user concerns about workplace safety.

In summary, 2,2-Difluoro-1-phenylethanamine hydrochloride (CAS No. 773127-20-1) represents a multifaceted compound with broad scientific appeal. Its integration into medicinal chemistry, materials engineering, and synthetic methodologies continues to evolve, driven by advancements in fluorine chemistry and interdisciplinary research. As interest in tailored fluorination grows, this compound remains a focal point for innovation.